Cas no 1153390-55-6 (4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine)

4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine is a heterocyclic compound featuring a fused triazolopyrimidine core linked to a piperidine moiety. This structure imparts significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid bicyclic system and nitrogen-rich framework enhance binding affinity in medicinal chemistry applications, making it valuable for targeting enzymes or receptors. The piperidine group further improves solubility and pharmacokinetic properties. This compound is of interest in drug discovery for its ability to modulate biological pathways, offering utility in CNS, antimicrobial, or kinase inhibitor research. High purity and well-defined synthetic routes ensure reproducibility for advanced research applications.
4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine structure
1153390-55-6 structure
Product Name:4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine
CAS No:1153390-55-6
MF:C10H13N5
MW:203.243720769882
MDL:MFCD12145039
CID:5040472
PubChem ID:43423610
Update Time:2025-10-29

4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
    • NE61457
    • 3-piperidin-4-yl-[1,2,4]triazolo[4,3-a]pyrimidine
    • Z1695728968
    • 4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine
    • MDL: MFCD12145039
    • Inchi: 1S/C10H13N5/c1-4-12-10-14-13-9(15(10)7-1)8-2-5-11-6-3-8/h1,4,7-8,11H,2-3,5-6H2
    • InChI Key: KGWWQKGVCKEOCY-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=NN=C3N=CC=CN23)CC1

Computed Properties

  • Exact Mass: 203.117
  • Monoisotopic Mass: 203.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1

4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796023-10mg
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6
10mg
$ 70.00 2022-06-02
TRC
T796023-50mg
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6
50mg
$ 210.00 2022-06-02
TRC
T796023-100mg
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6
100mg
$ 340.00 2022-06-02
Enamine
EN300-31401-0.05g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
0.05g
$202.0 2025-03-19
Enamine
EN300-31401-0.1g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
0.1g
$301.0 2025-03-19
Enamine
EN300-31401-0.25g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
0.25g
$431.0 2025-03-19
Enamine
EN300-31401-0.5g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
0.5g
$679.0 2025-03-19
Enamine
EN300-31401-1.0g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
1.0g
$871.0 2025-03-19
Enamine
EN300-31401-2.5g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
2.5g
$1707.0 2025-03-19
Enamine
EN300-31401-5.0g
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
1153390-55-6 90.0%
5.0g
$2525.0 2025-03-19

Additional information on 4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine

Introduction to 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine (CAS No. 1153390-55-6)

4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine, with the CAS number 1153390-55-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine consists of a piperidine ring fused to a triazolopyrimidine moiety. This combination provides a robust scaffold that can be further modified to enhance its pharmacological properties. The piperidine ring is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The triazolopyrimidine moiety, on the other hand, is known for its high affinity for specific receptors and enzymes, making it an attractive core structure for drug design.

Recent studies have highlighted the potential of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine can effectively inhibit the activation of microglia and reduce neuroinflammation in animal models of Alzheimer's disease.

In addition to its neuroprotective properties, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine has also shown promise in cancer research. Several preclinical studies have reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle progression and apoptosis. For example, a study published in the Cancer Research journal found that 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), leading to cell cycle arrest and apoptosis in cancer cells.

The pharmacokinetic properties of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has been shown to have low toxicity and minimal side effects in animal models, which is essential for its potential clinical application.

In terms of drug development, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine is currently undergoing advanced preclinical evaluation. Researchers are exploring various formulations and delivery methods to optimize its therapeutic efficacy and safety profile. One approach involves the use of nanoparticle-based delivery systems to enhance tissue penetration and reduce systemic toxicity. These efforts are aimed at translating the promising preclinical findings into effective treatments for patients.

The future prospects for 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine are highly promising. Ongoing research is focused on elucidating its precise mechanisms of action and identifying new therapeutic applications. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches. These advancements could lead to the discovery of novel drugs with improved efficacy and reduced side effects.

In conclusion, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine (CAS No. 1153390-55-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting neurological disorders and cancer. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes and advancing healthcare.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.